[1-(3-methoxyphenyl)-1H-1,2,3-triazol-4-yl]methanamine hydrochloride

Specification

• CAS No.: 1235441-33-4
• Molecular Formula: C10H13ClN4O
• Molecular Weight: 240.69 g/mol
• IUPAC Name: [1-(3-methoxyphenyl)triazol-4-yl]methanamine;hydrochloride
• Standard InChI: InChI=1S/C10H12N4O.ClH/c1-15-10-4-2-3-9(5-10)14-7-8(6-11)12-13-14;/h2-5,7H,6,11H2,1H3;1H
• Standard InChI Key: GOWGCNTVENIVHT-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1)N2C=C(N=N2)CN.Cl
• Canonical SMILES: COC1=CC=CC(=C1)N2C=C(N=N2)CN.Cl

Introduction

Synthesis and Preparation

Triazole derivatives are often synthesized using click chemistry reactions, such as the Huisgen cycloaddition, which involves the reaction of alkynes with azides. The addition of a methoxyphenyl group can be achieved through various organic synthesis methods, including substitution reactions. The hydrochloride salt is typically prepared by reacting the base form of the compound with hydrochloric acid.

Potential Applications

1,2,3-Triazole derivatives have been explored for their biological activities, including antimicrobial, antiviral, and anticancer properties. The hydrochloride salt form can enhance bioavailability and solubility, making it more suitable for pharmaceutical applications.

Application	Description
Pharmaceuticals	Potential use in drug development due to enhanced solubility and bioavailability.
Biological Activities	Antimicrobial, antiviral, and anticancer properties have been reported for similar triazole compounds.

Research Findings and Challenges

While specific research findings on [1-(3-methoxyphenyl)-1H-1,2,3-triazol-4-yl]methanamine hydrochloride are not available, studies on similar triazole derivatives highlight their promise in medicinal chemistry. Challenges include optimizing synthesis methods and evaluating the compound's efficacy and safety in biological systems.